N-(7-methylbenzo[1,2-d:3,4-d']bis(thiazole)-2-yl)-4-(methylthio)benzamide
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Description
N-(7-methylbenzo[1,2-d:3,4-d']bis(thiazole)-2-yl)-4-(methylthio)benzamide is a useful research compound. Its molecular formula is C17H13N3OS3 and its molecular weight is 371.49. The purity is usually 95%.
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Scientific Research Applications
Anticancer Applications
- A study on Schiff’s bases containing thiadiazole and benzamide groups, which share structural similarities with the compound , showed promising anticancer activity against several human cancer cell lines. This study emphasized the importance of the structural elements in determining biological activity, suggesting that derivatives of N-(7-methylbenzo[1,2-d:3,4-d']bis(thiazole)-2-yl)-4-(methylthio)benzamide might also possess significant anticancer properties (Tiwari et al., 2017).
- Novel bisamide compounds containing a benzothiazole unit were synthesized and displayed antitumor activity to PC3 and BGC-823 cells in vitro, suggesting that similar structural derivatives could have potential as antitumor agents (Ping, 2012).
Antibacterial Applications
- Research on novel bisamides derivatives containing benzothiazole demonstrated certain antibacterial activities, pointing towards the potential use of structurally related compounds in addressing microbial infections (Ping, 2012).
Fluorescence and Photophysical Applications
- A study on butterfly-shaped benzothiazole derivative highlighted amplified excited-state intramolecular proton transfer fluorescence, suggesting potential applications in developing fluorescence-based sensors or probes from similar compounds (Zhang & Ma, 2017).
Synthesis and Structural Characterization
- Investigations into the synthesis, characterization, and optical properties of benzothiazole Schiff bases and their lanthanide (III) complexes revealed significant antimicrobial activity and photophysical properties, indicating the utility of benzothiazole derivatives in material science and as antimicrobial agents (Mishra et al., 2020).
Properties
IUPAC Name |
4-methylsulfanyl-N-(7-methyl-[1,3]thiazolo[5,4-e][1,3]benzothiazol-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13N3OS3/c1-9-18-14-13(23-9)8-7-12-15(14)24-17(19-12)20-16(21)10-3-5-11(22-2)6-4-10/h3-8H,1-2H3,(H,19,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJWVDGXZDRHGBK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(S1)C=CC3=C2SC(=N3)NC(=O)C4=CC=C(C=C4)SC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13N3OS3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.